Cas no 2171918-58-2 (5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2171918-58-2
• MF: C₁₁H₂₀N₄OS
• MW: 256.367700576782
• CID: 6069605
• PubChem ID: 165765984
• Update Time: 2025-06-11

5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
• 2171918-58-2
• EN300-1596766

• Inchi： 1S/C11H20N4OS/c1-7(2)8(3)15-9(5-6-16-4)10(11(12)17)13-14-15/h7-8H,5-6H2,1-4H3,(H2,12,17)
• InChI Key： ROVYFUUZHQNJIZ-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CCOC)N(C(C)C(C)C)N=N1)N

Computed Properties

• Exact Mass: 256.13578245g/mol
• Monoisotopic Mass: 256.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98Ų

Additional information on 5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Overview of 5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171918-58-2)

The compound 5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171918-58-2) is a structurally unique 1,2,3-triazole derivative with significant potential in pharmaceutical and agrochemical research. Its molecular framework combines a methoxyethyl side chain with a 3-methylbutan-2-yl group, linked to a carbothioamide-functionalized triazole core. This configuration endows the molecule with distinct physicochemical properties, making it a subject of growing interest in drug discovery pipelines.

Recent studies highlight the importance of triazole-based compounds in addressing antibiotic resistance—a critical global health challenge. The carbothioamide moiety in this molecule is particularly noteworthy, as similar functional groups have demonstrated antimicrobial and antifungal activities in clinical research. Researchers are actively investigating whether 2171918-58-2 could contribute to next-generation therapeutics against multidrug-resistant pathogens, a topic generating substantial attention in PubMed-indexed publications.

From a synthetic chemistry perspective, the 1,2,3-triazole ring in this compound is typically constructed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), the renowned "click chemistry" reaction. The presence of both methoxyethyl and branched alkyl groups introduces interesting steric considerations for structure-activity relationship (SAR) studies. Computational chemistry analyses suggest these substituents may influence the molecule's binding affinity to biological targets, a key consideration in rational drug design strategies.

The compound's potential extends beyond human health applications. In agricultural science, structurally analogous triazole-carbothioamides have shown promise as eco-friendly fungicides. With increasing regulatory restrictions on traditional pesticides, 5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide represents an interesting candidate for sustainable crop protection solutions—a subject frequently searched in academic databases and industry forums.

Analytical characterization of CAS 2171918-58-2 typically involves advanced techniques including LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. The methoxyethyl proton signals appear distinctively in the 3.5-4.0 ppm range in ¹H NMR, while the carbothioamide group contributes to characteristic IR stretching frequencies around 1250 cm⁻¹. These spectral features are crucial for quality control in research-scale synthesis.

Emerging research directions for this compound include exploration of its potential in neurodegenerative disease research. The triazole scaffold has shown neuroprotective effects in preclinical models, and the lipophilic 3-methylbutan-2-yl group in 2171918-58-2 may enhance blood-brain barrier penetration—a property highly sought after in CNS drug development. This aligns with growing public interest in Alzheimer's and Parkinson's disease treatments.

From a green chemistry standpoint, recent methodological advances enable more sustainable synthesis of such triazole derivatives. Microwave-assisted synthesis and continuous flow techniques can improve the efficiency of producing 5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide, reducing solvent waste and energy consumption—key considerations for environmentally conscious researchers.

Material science applications are also being explored for this compound class. The planar 1,2,3-triazole ring system, when combined with the flexible methoxyethyl side chain, may contribute to novel organic electronic materials. Research into such applications frequently appears in journals covering molecular electronics and smart materials.

For researchers working with CAS 2171918-58-2, proper storage conditions are essential to maintain compound integrity. The carbothioamide group suggests potential sensitivity to oxidation, recommending storage under inert atmosphere at low temperatures. These handling considerations are particularly relevant for pharmaceutical development where compound stability directly impacts bioactivity assessments.

The future research trajectory for 5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide appears promising. With increasing recognition of triazole-based pharmacophores in medicinal chemistry, combined with the versatility of the carbothioamide functionality, this compound may emerge as a valuable building block for diverse therapeutic and technological applications in coming years.